Cas no 941926-68-7 (N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941926-68-7
• MF: C₁₉H₁₆ClN₃O₃
• MW: 369.801643371582
• CID: 6370064
• PubChem ID: 8555010
• Update Time: 2025-05-20

N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(2-chlorophenyl)-1,6-dihydro-4-methoxy-1-(2-methylphenyl)-6-oxo-
• AKOS024628878
• 941926-68-7
• F2213-0285
• N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• N-(2-chlorophenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H16ClN3O3/c1-12-7-3-6-10-15(12)23-17(24)11-16(26-2)18(22-23)19(25)21-14-9-5-4-8-13(14)20/h3-11H,1-2H3,(H,21,25)
• InChI Key： FRIDVRDXVFLZBW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2Cl)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OC

Computed Properties

• Exact Mass: 369.0880191g/mol
• Monoisotopic Mass: 369.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 9.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 941926-68-7)

N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 941926-68-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chlorophenyl moiety at the N-position suggests potential interactions with biological targets such as enzymes and receptors, while the methylphenyl group at the 1-position may enhance lipophilicity and membrane permeability. The methoxy group at the 4-position and the oxo group at the 6-position further modulate the electronic and steric properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyridazine derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, with its intricate structural features, represents a promising candidate for further investigation in this domain.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorination of the phenyl ring at the 2-position, followed by methylation at the 4-position and methylation of the methylphenyl group at the 1-position, are critical steps that determine the final structure and properties of N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological potential of N-(2-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-

6-oxo-1,6-dihydropyridazine-3-carboxamide has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes involved in inflammatory pathways. The compound's ability to interact with specific binding sites on target proteins suggests that it may have applications in treating conditions such as arthritis, inflammation-related diseases, and even certain types of cancer.

In addition to its anti-inflammatory properties, N-(





2-chlorophenyl) -4-methoxy -1-(2
methylphenyl) -6
oxo -1 ,6 -dih ydrop yridazine -3
carbox amide has shown promise in preliminary trials as a potential treatment for neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further investigation in this area. Researchers are particularly interested in its potential role in modulating neurotransmitter release and receptor activity.

The development of new drug candidates is a complex process that involves extensive testing to ensure safety and efficacy. N-(





2-chlorophenyl
) -4
methoxy -1 -(2
methylphenyl) -6 oxo -1 ,6 dihydrop

The future prospects for N-(

2-chlorophenyl
) -4 methoxy -1 -(2 methylphen

yl) -6 oxo -1 ,6 dihydropyr

idazine -3 carbox amide are promising.

As our understanding of biological pathways continues to grow,

the demand for innovative drug candidates increases.

This compound represents a significant step forward in developing novel therapies for a variety of diseases.

With further research and development,

it is hoped that N-(

2-chlorophen

yl) -4 methoxy -1 -(2 me

thylphen

yl) -6 oxo -1 ,6 dihydropyr

idazine -3 carbox amide will emerge as a valuable addition to the pharmaceutical arsenal.